![molecular formula C10H14O3 B14532018 1,3,5,7-Tetramethyl-2,6,9-trioxabicyclo[3.3.1]nona-3,7-diene CAS No. 62267-03-2](/img/structure/B14532018.png)
1,3,5,7-Tetramethyl-2,6,9-trioxabicyclo[3.3.1]nona-3,7-diene
Overview
Description
1,3,5,7-Tetramethyl-2,6,9-trioxabicyclo[331]nona-3,7-diene is a bicyclic organic compound characterized by its unique structure, which includes three oxygen atoms and four methyl groups
Preparation Methods
The synthesis of 1,3,5,7-Tetramethyl-2,6,9-trioxabicyclo[3.3.1]nona-3,7-diene can be achieved through multicomponent reactions. One well-explored protocol involves the double condensation of two units of 1,3-acetonedicarboxylates with 1,2-dicarbonyl or 1,4-dicarbonyl compounds . This method is efficient and provides a straightforward route to the desired bicyclic structure.
Chemical Reactions Analysis
1,3,5,7-Tetramethyl-2,6,9-trioxabicyclo[3.3.1]nona-3,7-diene undergoes various chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include oxidizing agents like potassium permanganate and reducing agents such as lithium aluminum hydride. The major products formed from these reactions depend on the specific conditions and reagents used .
Scientific Research Applications
This compound has several scientific research applications. In chemistry, it is used as a ligand in the synthesis of complexes for hydroformylation catalysis . Additionally, it is used in the industry for the synthesis of various organic compounds and materials .
Mechanism of Action
The mechanism of action of 1,3,5,7-Tetramethyl-2,6,9-trioxabicyclo[3.3.1]nona-3,7-diene involves its interaction with molecular targets and pathways. The compound’s unique structure allows it to act as a ligand, forming complexes with metal ions and facilitating various catalytic reactions . These interactions are crucial for its applications in hydroformylation and other catalytic processes.
Comparison with Similar Compounds
1,3,5,7-Tetramethyl-2,6,9-trioxabicyclo[3.3.1]nona-3,7-diene can be compared with other similar compounds, such as 1,3,5,7-Tetramethyl-6-phenyl-2,4,8-trioxa-6-phosphaadamantane and 1,3,5,7-Tetramethyl-2,4,8-trioxo-6-(2-bromophenyl)-6-phosphaadamantane These compounds share similar bicyclic structures but differ in their functional groups and specific applications
Properties
CAS No. |
62267-03-2 |
|---|---|
Molecular Formula |
C10H14O3 |
Molecular Weight |
182.22 g/mol |
IUPAC Name |
1,3,5,7-tetramethyl-2,6,9-trioxabicyclo[3.3.1]nona-3,7-diene |
InChI |
InChI=1S/C10H14O3/c1-7-5-9(3)12-8(2)6-10(4,11-7)13-9/h5-6H,1-4H3 |
InChI Key |
YADFSLHOZQQMDK-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC2(OC(=CC(O1)(O2)C)C)C |
Origin of Product |
United States |
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